N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide

• IUPAC Name: N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide
• InChI: InChI=1S/C18H13ClFN3OS/c19-12-2-1-3-14(8-12)23-17(15-9-25-10-16(15)22-23)21-18(24)11-4-6-13(20)7-5-11/h1-8H,9-10H2,(H,21,24)
• InChI Key: SEFRFAYYYRUNNU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC(=CC=C3)Cl)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C18H13ClFN3OS
• Molecular Weight: 373.8 g/mol

Description

N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as "compound A" and has been shown to have promising effects in various biological systems.

Scientific Research Applications

Anticancer Activity

One area of application for related chemical structures is in the development of anticancer agents. For instance, compounds structurally similar to N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-4-fluorobenzamide have been synthesized and evaluated for their anticancer activity. These compounds demonstrate potential as anticancer agents due to their ability to inhibit cancer cell growth at low concentrations, showing promise against lung, breast, and CNS cancers (Hammam et al., 2005).

Antimicrobial Agents

Another significant application is in the field of antimicrobial research, where derivatives have been studied for their antibacterial and antifungal activities. Research efforts have led to the synthesis of compounds with structural similarities, showing promising results against pathogenic bacterial and fungal strains. These studies underscore the potential of such compounds in overcoming microbial resistance to pharmaceutical drugs, contributing to the development of new antimicrobial agents (Katariya et al., 2021).

Fluorescent Chemosensors

Compounds with similar structures have also been explored for their potential as fluorescent chemosensors, particularly for the detection of metal ions like Fe3+. The development of pyrazoline derivatives as chemosensors demonstrates the versatility of these compounds in analytical chemistry, offering a novel approach for metal ion detection based on fluorometric methods (Khan, 2020).

Structural Characterization and Synthesis

Research has also focused on the synthesis and structural characterization of isostructural compounds, furthering understanding of their chemical properties and potential applications in material science and pharmacology. Such studies provide foundational knowledge that can lead to the development of new materials with specific functionalities (Kariuki et al., 2021).